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Compound of Interest

Compound Name: Methyl D-phenylalaninate

Cat. No.: B3040560

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 13033-84-6 (for hydrochloride salt)

Abstract

Methyl D-phenylalaninate is a chiral building block of significant interest in the pharmaceutical
and fine chemical industries. As a derivative of the non-proteinogenic amino acid D-
phenylalanine, it serves as a crucial intermediate in the synthesis of a variety of complex
organic molecules, including active pharmaceutical ingredients (APIs). This technical guide
provides an in-depth overview of Methyl D-phenylalaninate, encompassing its chemical and
physical properties, detailed experimental protocols for its synthesis and chiral resolution, and
its applications in drug development, with a particular focus on its role in the synthesis of
antidiabetic agents.

Chemical and Physical Properties

Methyl D-phenylalaninate is typically handled as its hydrochloride salt to improve stability and
ease of handling. The following tables summarize its key chemical identifiers and physical
properties.

Table 1: Chemical Identifiers for Methyl D-phenylalaninate Hydrochloride
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Identifier Value

CAS Number 13033-84-6

Molecular Formula C10H14CINO2

Molecular Weight 215.68 g/mol
methyl (2R)-2-amino-3-

IUPAC Name .
phenylpropanoate;hydrochloride
D-Phenylalanine methyl ester hydrochloride,

Synonyms Methyl (R)-2-amino-3-phenylpropanoate
hydrochloride

InChl Key SWVMLNPDTIFDDY-SBSPUUFOSA-N

SMILES Cl.COC(=0)--INVALID-LINK--CC1=CC=CC=C1

Table 2: Physical and Chemical Properties of Methyl D-phenylalaninate Hydrochloride

Property Value Reference
White to pale cream crystalline

Appearance [1]
powder

Melting Point 159-163 °C [2]

N ) 264.2 °C at 760 mmHg (for

Boiling Point [2]

free base)
N Soluble in ethanol and
Solubility [2]

methanol.

Optical Rotation

[a]2°/D ~ -37.0° (c=2 in
Ethanol)

[1]2]

Storage Temperature

2-8 °C

[2]

Synthesis and Chiral Resolution
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The synthesis of enantiomerically pure Methyl D-phenylalaninate is a critical step for its use in
pharmaceutical applications. The primary strategies involve either the direct asymmetric
synthesis from prochiral precursors or the synthesis of a racemic mixture followed by chiral
resolution.

Synthesis of Racemic DL-Phenylalanine Methyl Ester
Hydrochloride

A common method for the synthesis of the racemic ester is the Fischer-Speier esterification of
DL-phenylalanine.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b3040560?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3040560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Racemic Synthesis

DL-Phenylalanine Methanol (Solvent/Reagent) Thionyl Chloride (Catalyst)

T

Reaction Mixture

Heat

Reflux

i

Cooling & Crystallization

i

Filtration & Washing

;

DL-Phenylalanine Methyl Ester Hydrochloride
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Enzymatic Resolution Workflow

DL-Phenylalanine Methyl Ester HCI

i

Dissolve in Water

i Role in Antidiabetic Drug Synthesis

Methyl D-phenylalaninate

Adjust pH to ~7 i

Protection of Amino Group

Add a-Chymotrypsin i

i

Selective Hydrolysis of L-Ester

7\ :

Coupling with other
Molecular Fragments

Protected D-phenylalanine Derivative

L-Phenylalanine D-Phenylalanine Methyl Ester

7 i

Intermediate Compound

Extraction with Organic Solvent

¢ '

Deprotection &
Acidification & Isolation Further Modifications

: i

Active Pharmaceutical Ingredient
(e.g., Meglitinide Analog)

Methyl D-phenylalaninate HCI

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b3040560?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3040560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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